| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UY150-5ml |
Dimethoxymethyloctylsilane |
85712-15-8 | ≥95.0% (GC) | 5ml |
￥558.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L-UY150-1ml |
Dimethoxymethyloctylsilane |
85712-15-8 | ≥95.0% (GC) | 1ml |
￥185.0 | 2022-09-28 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D829465-1g |
Dimethoxy(methyl)octylsilane |
85712-15-8 | 95% | 1g |
￥42.00 | 2022-01-11 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D829465-5g |
Dimethoxy(methyl)octylsilane |
85712-15-8 | 95% | 5g |
￥208.00 | 2022-01-11 | |
| abcr | AB134462-25 g |
n-Octylmethyldimethoxysilane, 95%; . |
85712-15-8 | 95% | 25 g |
€39.00 | 2023-07-20 | |
| abcr | AB134462-100 g |
n-Octylmethyldimethoxysilane, 95%; . |
85712-15-8 | 95% | 100 g |
€127.40 | 2023-07-20 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019422-1g |
Dimethoxymethyloctylsilane |
85712-15-8 | 95% | 1g |
￥29 | 2024-05-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R019422-5g |
Dimethoxymethyloctylsilane |
85712-15-8 | 95% | 5g |
￥53 | 2024-05-21 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | D5673-25ML |
Dimethoxy(methyl)-n-octylsilane |
85712-15-8 | >98.0%(GC) | 25ml |
¥265.00 | 2024-04-15 | |
| Ambeed | A398818-1g |
Dimethoxy(methyl)(octyl)silane |
85712-15-8 | 98% | 1g |
$14.0 | 2025-04-16 |
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Dimethoxymethyloctylsilane, a compound with the chemical formula C₁₁H₂₃SiO₂ and CAS number 85712-15-8, is a versatile organosilicon compound that has garnered significant attention in the field of chemical and pharmaceutical research. This introduction aims to provide a comprehensive overview of its properties, applications, and the latest advancements in its use within the chemical biomedicine sector.
The compound is characterized by its unique structure, which combines a long alkyl chain with siloxane oxygen atoms. This configuration imparts exceptional hydrophobicity and thermal stability, making it an ideal candidate for various industrial and scientific applications. In recent years, Dimethoxymethyloctylsilane has been increasingly explored for its potential in drug delivery systems, surface modifications, and as an intermediate in the synthesis of more complex organic molecules.
One of the most compelling aspects of Dimethoxymethyloctylsilane is its role in enhancing the bioavailability of therapeutic agents. Researchers have demonstrated that when incorporated into polymeric micelles or nanoparticles, this compound can significantly improve the solubility and targeted delivery of hydrophobic drugs. This has opened up new avenues for treating a wide range of diseases, including those that are currently challenging to address with conventional pharmaceuticals.
In the realm of surface science, Dimethoxymethyloctylsilane has been utilized to develop advanced coatings that exhibit self-healing properties. These coatings are particularly useful in medical devices, where biocompatibility and durability are paramount. The ability of the compound to form stable, hydrophobic layers on various substrates has also made it valuable in anti-fouling applications, such as in marine paints and biomedical implants.
The synthesis of Dimethoxymethyloctylsilane involves a series of well-established organic reactions, including alkoxylation and hydrosilylation. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly production methods. For instance, the use of transition metal catalysts has reduced reaction times and improved yields, making it more cost-effective for large-scale applications.
Another area where Dimethoxymethyloctylsilane has shown promise is in the development of novel materials for energy storage. Its high thermal stability and ability to form stable bonds with other elements make it an excellent candidate for use in solid-state batteries. Researchers are exploring its potential as an electrolyte additive or as a component in electrode materials, with the aim of improving energy density and cycle life.
The compound's versatility extends to its applications in agrochemicals. Dimethoxymethyloctylsilane-based formulations have been found to enhance the performance of pesticides and herbicides by improving their adhesion to plant surfaces. This not only increases their efficacy but also reduces the amount of active ingredient needed per application, thereby minimizing environmental impact.
In conclusion, Dimethoxymethyloctylsilane (CAS No. 85712-15-8) is a multifaceted compound with a wide range of applications across multiple industries. Its unique properties make it invaluable in drug delivery systems, surface modifications, material science, energy storage, and agrochemicals. As research continues to uncover new uses for this compound, its importance in advancing both industrial processes and biomedical technologies is likely to grow even further.
